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Compound of Interest

Compound Name: AC-Lys(AC)-OH

CAS No.: 499-86-5

Cat. No.: B556374

Get Quote

Topic: Solubility Optimization and Troubleshooting for N-alpha-acetyl-N-epsilon-acetyl-L-lysine

CAS: 499-86-5 / 692-04-6 Molecular Formula: C₁₀H₁₈N₂O₄ Molecular Weight: 230.26 g/mol [1]

The Solubility Matrix
The following data summarizes the solubility profile of Ac-Lys(Ac)-OH. This compound differs

significantly from free Lysine due to the acetylation of both amine groups, which removes its

zwitterionic character and alters its interaction with solvents.
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Solvent Solubility Rating
Max Conc.
(Approx)

Comments

DMSO Excellent
> 100 mg/mL (430

mM)

Recommended for

Stock. Stable at

-20°C.

Water Good ~50-100 mg/mL

pH dependent.[1][2]

May require

sonication or pH

adjustment.[1]

PBS (pH 7.4) Good ~50 mg/mL

Soluble due to

ionization of the C-

terminal carboxylate.

[1][2]

Ethanol Moderate/Poor < 10 mg/mL

Often requires

heating; prone to

precipitation upon

cooling.[1][2]

DMF Good ~50 mg/mL

Alternative to DMSO

for chemical synthesis

applications.[1][2]

🔬 The Science Behind the Solubility
Why does pH matter? Ac-Lys(Ac)-OH possesses a free carboxylic acid group with a pKa of

approximately 3.6 [1].[1]

At pH > 4.0: The molecule is deprotonated (anionic, -COO⁻), drastically increasing its

solubility in water and buffers.[1]

At pH < 3.0: The molecule is protonated (neutral, -COOH).[1] Without the charge, it is less

soluble in water and may precipitate, especially at high concentrations.

Why DMSO? The acetyl groups on the amines act as hydrogen bond acceptors. DMSO is a

polar aprotic solvent that disrupts the intermolecular hydrogen bonding of the crystal lattice
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more effectively than water for this specific derivative, making it the ideal "universal solvent" for

stock preparation.

Troubleshooting Workflow
Users frequently report "cloudiness" or "precipitation" when diluting stock solutions.[1] Use the

logic flow below to resolve these issues.

Start: Solution is Cloudy
or Precipitated

Which solvent system?

Aqueous (Water/PBS) Organic (DMSO/Ethanol)

Check pH.
Is it below 4.0? Is water content > 10%?

Add dilute NaOH or
Buffer to pH > 6.0

Yes (Acidic)

Sonicate at 40°C
for 10 mins

No (Neutral)

Clear Solution

No

Prepare fresh in
anhydrous DMSO

Yes

Click to download full resolution via product page

Figure 1: Decision tree for resolving solubility issues with Ac-Lys(Ac)-OH. Note that pH

adjustment is the most common fix for aqueous solutions.
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Step-by-Step Protocols
Protocol A: Preparation of 100 mM Stock Solution
(Recommended)
Use this protocol for long-term storage and high-concentration requirements.[1]

Calculate: To make 1 mL of 100 mM stock, weigh 23.0 mg of Ac-Lys(Ac)-OH.[1]

Solvent: Add 1 mL of anhydrous DMSO.

Dissolution: Vortex vigorously for 30 seconds. If particles remain, warm the vial to 37°C for 5

minutes.

Storage: Aliquot into small volumes (e.g., 50 µL) to avoid freeze-thaw cycles. Store at -20°C.

Protocol B: Preparation of Aqueous Working Solution
Use this protocol for direct use in biological assays (e.g., HDAC assays).

Weighing: Weigh the desired amount of solid.

Initial Wetting: If preparing a high concentration (>10 mM) directly in water, add a small

volume of 0.1 M NaOH (approx. 1 equivalent) to assist deprotonation.[1]

Example: For 23 mg (0.1 mmol), add 1 mL of PBS.[1] If cloudy, add 10-20 µL of 1 M

NaOH.[1]

Buffer Addition: Add PBS or HEPES buffer (pH 7.4) to the final volume.

Verification: Vortex and inspect. The solution should be clear and colorless.

Frequently Asked Questions (FAQs)
Q: Can I use ethanol instead of DMSO for cell culture? A: It is not recommended.[1] Ac-
Lys(Ac)-OH has significantly lower solubility in ethanol compared to DMSO.[1] You may

encounter precipitation when spiking ethanol stocks into aqueous media.[1] DMSO stocks

(diluted 1:1000) are the industry standard for cellular assays.[1]
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Q: My solution precipitated after freezing. Is it ruined? A: Likely not. DMSO has a high freezing

point (19°C) and can crystallize, pushing the solute out of solution.

Fix: Warm the vial to 37°C and vortex until the pellet completely redissolves. Do not use the

supernatant without redissolving the pellet, or your concentration will be incorrect [2].

Q: Is this compound stable in solution? A: Yes, the acetyl amide bonds are stable at neutral pH.

However, avoid strong acids or bases (> 1 M) at high temperatures, which can cause

deacetylation, reverting the molecule to free Lysine.

Q: How do I sterilize the solution? A: Filter sterilization using a 0.22 µm PTFE or Nylon filter is

recommended.[1] Do not autoclave Ac-Lys(Ac)-OH solutions, as high heat/pressure may

degrade the acetyl groups.[1]

Experimental Workflow: Solvent Selection
Use this diagram to select the correct solvent system based on your downstream application.

Application

Cell Culture
(Epigenetics)

Enzymatic Assay
(HDAC/Sirtuin)

Chemical
Synthesis

DMSO Stock
(Dilute <0.5%)

Water/PBS
(pH 7-8)

DMF or NMP

Click to download full resolution via product page

Figure 2: Solvent selection guide based on experimental intent.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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